diethyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: diethyl 2-[[4-(dipropylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C26H35N3O7S2/c1-5-14-29(15-6-2)38(33,34)19-11-9-18(10-12-19)23(30)27-24-22(25(31)35-7-3)20-13-16-28(17-21(20)37-24)26(32)36-8-4/h9-12H,5-8,13-17H2,1-4H3,(H,27,30)
• InChI Key: ZSTDMMGXQBLYIS-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)OCC)C(=O)OCC
• Molecular Formula: C26H35N3O7S2
• Molecular Weight: 565.7 g/mol
• CAS No.: 449781-48-0

Description

Diethyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C26H35N3O7S2 and its molecular weight is 565.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Diethyl 2-isothiocyanato-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3,6 dicarboxylate, a related compound, is used as a starting material in synthesizing various heterocyclic systems like pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidine and its derivatives. These derivatives are important for constructing novel heterocyclic systems with potential applications in various fields (Ahmed, 2002).

• In another study, diethyl 2-[(ethoxythioxomethyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3,6-dicarboxylate was synthesized and utilized to create azolopyrido-[4′,3′:4,5]thieno[2,3-d]pyrimidine derivatives. These compounds offer insights into tetracyclic systems and their potential chemical applications (Ahmed, 2002).

• A related compound, tert-butyl 6-benzyl-2-(3,3-diethylureido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate, was synthesized and structurally characterized. These compounds form a monoclinic crystal system and provide insights into molecular linkages and interactions (Pietsch, Nieger, & Gütschow, 2007).

Applications in Material Science

• Ethyl 2-methyl-2,3-butadienoate, a related compound, is used in [4 + 2] annulation reactions with N-tosylimines, leading to the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. Such reactions and products are significant in the field of organic synthesis and material science (Zhu, Lan, & Kwon, 2003).

• The synthesis and characterization of polyamides and poly(amide-imide)s derived from 2,2-bis(4-aminophenoxy) benzonitrile, a compound with structural similarities, highlight its importance in the creation of new polymers with high thermal stability and solubility in polar solvents. This research contributes to the development of materials with improved properties for various industrial applications (Saxena, Rao, Prabhakaran, & Ninan, 2003).